Cas no 2171394-48-0 (2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid
• CAS No: 2171394-48-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6040195
• PubChem ID: 165561378
• Update Time: 2025-05-30

2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid
• EN300-1580066
• 2171394-48-0
• 2-[(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl]acetic acid

• Inchi： 1S/C26H30N2O5/c1-17(14-24(29)28-13-7-6-8-18(28)15-25(30)31)27-26(32)33-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,17-18,23H,6-8,13-16H2,1H3,(H,27,32)(H,30,31)/t17?,18-/m1/s1
• InChI Key： VFIRFORAKBXJGS-QRWMCTBCSA-N
• SMILES： O=C(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid

Compound CAS No. 2171394-48-0: 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic Acid

The compound with CAS No. 2171394-48-0, known as 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its intricate structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety. The presence of these functional groups makes it a valuable tool in peptide synthesis and drug discovery.

Recent studies have highlighted the importance of Fmoc groups in protecting amino acids during peptide synthesis. The Fmoc group, which is attached to the amino group of the butanoyl chain in this compound, ensures stability and selectivity during the synthesis process. This has led to its widespread use in the development of bioactive peptides and proteins, which are critical in modern medicine.

The piperidine ring in this compound adds rigidity and structural complexity, enhancing its potential as a scaffold for drug design. Piperidine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable in the development of therapeutic agents.

One of the most exciting developments involving this compound is its role in the synthesis of bioactive peptides. Researchers have demonstrated that this compound can serve as a precursor for peptides with potent anti-inflammatory and anticancer properties. These findings underscore its importance in the field of medicinal chemistry and its potential to contribute to the development of novel therapeutics.

In addition to its role in peptide synthesis, this compound has also been explored for its ability to modulate cellular signaling pathways. Studies have shown that it can influence key pathways such as the MAPK/ERK pathway and the PI3K/AKT pathway, which are implicated in various diseases, including cancer and neurodegenerative disorders.

The stereochemistry of this compound, particularly at the (2R) configuration, plays a crucial role in its biological activity. Stereoisomers often exhibit different pharmacokinetic and pharmacodynamic properties, making them critical targets for optimization in drug design.

Furthermore, advancements in analytical techniques such as NMR spectroscopy and mass spectrometry have enabled researchers to gain deeper insights into the structural properties of this compound. These techniques have been instrumental in confirming its purity and stability under various conditions.

In conclusion, the compound with CAS No. 2171394-48-0 represents a significant advancement in organic synthesis and pharmacology. Its unique structure, combined with its ability to serve as a precursor for bioactive peptides, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to make a substantial impact on the field of medicine.